Borane, phenylbis(2,4,6-trimethylphenyl)-

• CAS RN: 65881-97-2
• Molecular Formula: C24H27B
• Molecular Weight: 326.3 g/mol
• IUPAC Name: phenyl-bis(2,4,6-trimethylphenyl)borane
• InChI: InChI=1S/C24H27B/c1-16-12-18(3)23(19(4)13-16)25(22-10-8-7-9-11-22)24-20(5)14-17(2)15-21(24)6/h7-15H,1-6H3
• InChI Key: SYRSAYBGUYYBJN-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=CC=C1)(C2=C(C=C(C=C2C)C)C)C3=C(C=C(C=C3C)C)C

Description

Borane, phenylbis(2,4,6-trimethylphenyl)- is a useful research compound. Its molecular formula is C24H27B and its molecular weight is 326.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.1 equivalents of 1.6 M butyllithium in hexane (37.5 ml, 0.066 mol) are added over the course of 15 minutes at −78° C. to a solution of 9.42 g (0.06 mol) of bromobenzene in 80 ml of tetrahydrofuran (TH F). The reaction mixture is stirred at this temperature for 3 h. Then 16.1 g (0.06 mol) of solid dimesityifluoroborane are added, and the mixture is allowed to warm to room temperature and stirred for a further hour. The mixture is poured into 500 ml of water and the resulting suspension is filtered. The product is purified by trituration with boiling methanol, to give 16.9 g (86% of theory) of the product as a white solid with a melting range of 185-187° C. The shifts δ in the 1H NMR, measured in CDCl3 are 7.50 ppm (d,2,J=7 Hz), 7.46 ppm (t, 1,J=10 Hz), 7.50 ppm (br t, 2, J=7 Hz), 6.82 ppm (s,4), 2.30 ppm (s,6) and 2.00 ppm (s,12).